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Incidence of Hematological Adverse Events

The table below summarizes the incidence of neutropenia and thrombocytopenia reported in key clinical

trials of orelabrutinib, either as a monotherapy or in combination regimens.

Indication Regimen
Neutropenia (All
Grade / Grade ≥3)

Thrombocytopenia
(All Grade / Grade
≥3)

Citation

Relapsed/Refractory
(R/R) Mantle Cell
Lymphoma (MCL)

Orelabrutinib
monotherapy

24.5% / 8.5% 34.0% / 13.2% [1] [2]

R/R Waldenström's
Macroglobulinemia

Orelabrutinib

monotherapy

Information Not

Specified / 10.6%

Information Not

Specified / 8.5%

[3]

Diffuse Large B-cell
Lymphoma (DLBCL)

Orelabrutinib-

based regimens

52.6% (Grade 3-4) 26.3% (Grade 3-4) [4]

Newly Diagnosed
Primary CNS
Lymphoma (PCNSL)

ORM

(Orelabrutinib +
Rituximab +

17.9% (Grade 3) 3.6% (Grade 3) [5]
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Indication Regimen
Neutropenia (All
Grade / Grade ≥3)

Thrombocytopenia
(All Grade / Grade
≥3)

Citation

high-dose

Methotrexate)

Newly Diagnosed
PCNSL

R-MTO

(Rituximab,
Methotrexate,

Thiotepa,
Orelabrutinib)

Safety profile was

described as
"tolerable"; specific

rates for
hematological AEs

were not detailed in
the provided

excerpt.

[6]

Management and Supportive Care Strategies

Clinical study protocols provide guidance on managing these hematological toxicities. Here are detailed

methodologies for key supportive measures:

Prophylactic Administration of G-CSF: For patients identified as high-risk (e.g., with bone marrow

involvement, poor performance status, or age over 65 years), pegylated recombinant human

granulocyte colony-stimulating factor (PEG⁃rhG⁃CSF) was administered at 6 mg once per week

to prevent neutropenia [4]. A secondary prevention strategy was used for other patients, where

PEG⁃rhG⁃CSF was initiated if a patient experienced neutropenia in a prior treatment cycle [4].

Management of Established Cytopenias: Protocols included the use of erythropoietin (EPO) or

thrombopoietin (TPO) and red blood cell (RBC) or platelet (PLT) transfusions as necessary, based

on clinical guidelines and physician assessment [4].

Dose Modification: The clinical trial in R/R MCL reported that only three patients (2.8%)

discontinued treatment due to any treatment-related adverse events, indicating that dose holds or

adjustments were likely used to manage toxicity [1] [2].
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Infection Prophylaxis: Comprehensive prophylaxis was a core part of the supportive care protocol in

these studies [4]:

Compound sulfamethoxazole (TMP 0.16 g/SMX 0.8 g, daily) was given to prevent
Pneumocystis jirovecii pneumonia.

Valacyclovir (0.5 g, twice daily) was administered to prevent herpes zoster reactivation.
Entecavir (0.5 mg, daily) was used to prevent hepatitis B virus reactivation.

Mechanism and Workflow

The following diagram illustrates the hypothesized mechanism of these hematological events and the

corresponding clinical management workflow.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Orelabrutinib for the treatment of relapsed or refractory MCL [pmc.ncbi.nlm.nih.gov]

2. Orelabrutinib for the treatment of relapsed or refractory MCL [pubmed.ncbi.nlm.nih.gov]

3. 3039 Orelabrutinib Monotherapy in Patients with Relapsed ... [ash.confex.com]

4. Efficacy and safety of Orelabrutinib-based regimens in diffuse ... [pmc.ncbi.nlm.nih.gov]

5. Orelabrutinib combined with rituximab and high-dose ... [pmc.ncbi.nlm.nih.gov]

6. Latest Data of InnoCare's Orelabrutinib Presented at the ... [innocarepharma.com]

To cite this document: Smolecule. [Orelabrutinib adverse events management neutropenia

thrombocytopenia]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b538198#orelabrutinib-adverse-events-management-

neutropenia-thrombocytopenia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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